Cas no 19089-60-2 (Sodium 4-Carboxy-2-sulfobenzoate)

• Product Name: Sodium 4-Carboxy-2-sulfobenzoate
• CAS No: 19089-60-2
• MF: C₈H₅NaO₇S
• MW: 268.175872564316
• MDL: MFCD00059843
• CID: 820796
• PubChem ID: 87575909
• Update Time: 2025-06-29

Sodium 4-Carboxy-2-sulfobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Sulfoterephthalic acid monosodium salt
• Monosodium 2-Sulfoterephthalate
• sodium,4-carboxy-2-sulfobenzoate
• 2-sulfoisophthalic acid monosodium salt
• sodium 2,5-dicarboxybenzenesulfonate
• sulfoterephthalic acid
• SODIUM 2-SULFOTEREPHTHALATE
• 2-Sodiosulfoterephthalic acid
• 2-(Sodiosulfo)terephthalic acid
• Sulfoterephthalicacidmonosodiumsalt
• 2-Sulfoterephthalic acid 2-sodium salt
• 2-[(Sodiooxy)sulfonyl]terephthalic acid
• Sodium 4-carboxy-2-sulfobenzoate
• 2-SULFOTEREPHTHALIC ACID MONOSODIUM SALT 90+%
• 1,4-Benzenedicarboxylic acid, 2-sulfo-, monosodium salt
• 2-SULFOTEREPHTHALICACIDMONOSODIUMSALT
• 1,4-Benzenedicarboxylic acid, 2-sulfo-, sodium salt (1:1)
• 2-硫对苯二甲酸钠
• DB-044747
• 19089-60-2
• Monosodium2-Sulfoterephthalate
• DTXSID40659950
• sodium;4-carboxy-2-sulfobenzoate
• AS-70357
• SCHEMBL17631898
• AKOS027320127
• Sodium 4-Carboxy-2-sulfobenzoate

• MDL： MFCD00059843
• Inchi： 1S/C8H6O7S.Na/c9-7(10)4-1-2-5(8(11)12)6(3-4)16(13,14)15;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);/q;+1/p-1
• InChI Key： JARIJYUQOKFVAJ-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(=O)O)C=CC=1C(=O)[O-])(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 267.96500
• Monoisotopic Mass: 267.96536795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Uncertain
• PSA: 140.18000
• LogP: 1.06790
• Solubility: Uncertain

Sodium 4-Carboxy-2-sulfobenzoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium 4-Carboxy-2-sulfobenzoate

Sodium 4-Carboxy-2-sulfobenzoate (CAS No. 19089-60-2): A Comprehensive Overview

Sodium 4-Carboxy-2-sulfobenzoate, identified by its Chemical Abstracts Service (CAS) number 19089-60-2, is a versatile compound with significant applications in pharmaceuticals, biotechnology, and material science. This introduction delves into the compound's properties, synthesis, and emerging applications, emphasizing its role in contemporary research and industrial processes.

The molecular structure of Sodium 4-Carboxy-2-sulfobenzoate consists of a benzoic acid derivative substituted with both a carboxyl group and a sulfonic acid group. This unique configuration imparts exceptional solubility in water and organic solvents, making it an ideal candidate for various biochemical and chemical applications. The compound's pKa values for the carboxyl and sulfonic acid groups are approximately 4.1 and 1.3, respectively, which contribute to its amphoteric nature and broad pH tolerance.

In pharmaceutical research, Sodium 4-Carboxy-2-sulfobenzoate has been explored as a potential chelating agent due to its ability to form stable complexes with metal ions. These complexes have shown promise in drug delivery systems, where controlled release of therapeutic agents is crucial. Recent studies have highlighted its efficacy in enhancing the bioavailability of metal-based pharmaceuticals, particularly those used in anticancer therapies. The compound's ability to bind transition metals like copper and iron makes it a valuable component in developing metallodrugs that target specific pathological conditions.

Beyond pharmaceuticals, Sodium 4-Carboxy-2-sulfobenzoate finds utility in biotechnology as a buffering agent in enzymatic reactions. Its high buffering capacity within physiological pH ranges (6.5–8.0) makes it suitable for maintaining optimal conditions for enzymatic activity. Researchers have utilized this compound in studying the kinetics of enzymes involved in metabolic pathways, particularly those relevant to diabetes and cardiovascular diseases. The compound's stability under various environmental conditions ensures consistent performance in experimental setups.

The synthesis of Sodium 4-Carboxy-2-sulfobenzoate typically involves the sulfonation of benzoic acid followed by carboxylation. Advanced synthetic methodologies have been developed to improve yield and purity, making the compound more accessible for industrial applications. One such method involves the use of sulfur trioxide as a sulfonating agent, followed by carboxylation using carbon dioxide under high pressure. These processes highlight the compound's importance in fine chemical manufacturing.

Recent advancements in material science have demonstrated the potential of Sodium 4-Carboxy-2-sulfobenzoate as a component in advanced materials. Its ability to form stable gels and hydrogels has been exploited in developing wound dressings and drug delivery matrices. These materials exhibit excellent biocompatibility and can be tailored to release therapeutic agents over extended periods. Additionally, the compound's role in creating conductive polymers has been explored, with potential applications in electronic devices.

The environmental impact of using Sodium 4-Carboxy-2-sulfobenzoate has also been studied extensively. Research indicates that the compound is biodegradable and does not pose significant environmental hazards when disposed of properly. This characteristic makes it an eco-friendly alternative to other synthetic compounds used in similar applications. Efforts are ongoing to optimize its synthesis pathways further to minimize waste generation and energy consumption.

In conclusion, Sodium 4-Carboxy-2-sulfobenzoate (CAS No. 19089-60-2) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, biotechnology, and material science. As research continues to uncover new uses for this compound, its importance is likely to grow even further, driving innovation and development in various scientific fields.